Cas no 16462-05-8 ()

• CAS No: 16462-05-8
• MF: C₂₂H₁₆O
• MW: 296.361845970154
• CID: 6647818
• PubChem ID: 4091949

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C22H16O/c23-22-19-14-8-7-13-18(19)20(16-9-3-1-4-10-16)15-21(22)17-11-5-2-6-12-17/h1-15,23H
• InChI Key： NTHXZWACAVHOSD-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 296.120115130g/mol
• Monoisotopic Mass: 296.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2Ų